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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B182703

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure for the staining of polyester
fibers with Solvent Orange 60. It includes comprehensive experimental protocols, quantitative
data summaries, and visual representations of the workflow and underlying principles.

Introduction

Solvent Orange 60, also known as Transparent Orange 3G, is a solvent dye belonging to the
amino ketone class.[1] It is characterized by its insolubility in water and solubility in various
organic solvents.[2][3] This dye is noted for its high coloring power, excellent resistance to
migration, and outstanding stability against heat, light, and acids/alkalis.[1] With a heat
resistance of up to 300°C and a lightfastness rating of grade 7-8, it is a robust dye for
demanding applications.[3] While primarily used in the coloring of plastics such as PVC,
polystyrene, and ABS resins, it is also effectively employed in the coloration of polyester fiber
original pulp.

Polyester fibers are hydrophobic and possess a highly crystalline structure, which makes them
challenging to dye with conventional water-soluble dyes. Disperse dyes, which are non-ionic
and have low water solubility, are the preferred class of dyes for polyester. The dyeing
mechanism involves the transfer of the dye from a fine aqueous dispersion into the solid
organic fiber. This process is significantly influenced by temperature, which swells the polyester
fibers, increasing the intermolecular spaces and allowing the dye molecules to penetrate the
fiber structure.
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This document outlines two primary methods for staining polyester fibers with Solvent Orange
60 in a laboratory setting: the Carrier Dyeing Method, which is performed at atmospheric
pressure, and the High-Temperature Dyeing Method, which requires a pressurized vessel.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the two described staining
protocols.

Table 1: Reagents and Conditions for Carrier Dyeing Method

Parameter Value Reference
Solvent Orange 60 0.5 - 2.0% (owf)

Carrier (e.g., phenol-based) 3.0g/L

Dispersing Agent 2.0g/L

Acetic Acid 1.0g/L

pH 45-55

Liquor Ratio (M:L) 1:10

Staining Temperature 90 - 100°C

Staining Time 60 minutes

Table 2: Reagents and Conditions for High-Temperature Dyeing Method
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Parameter Value Reference
Solvent Orange 60 0.5 - 2.0% (owf)
Dispersing Agent 1.0-2.09/L
Acetic Acid To adjust pH
pH 45-55
Liquor Ratio (M:L) 1:20 - 1:50
Staining Temperature 130°C
Staining Time 30 - 60 minutes
Table 3: Post-Staining Reduction Clearing
Parameter Value Reference
Sodium Hydrosulfite 1.0g/L
Sodium Hydroxide 1.0g/L
Temperature 60°C
Time 10 minutes

owf: on the weight of fiber

Experimental Protocols

3.1. Materials and Equipment

Dispersing agent

Polyester fibers/fabric

Solvent Orange 60 dye powder

Carrier agent (for carrier dyeing method)
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» Glacial acetic acid

e Sodium hydrosulfite

e Sodium hydroxide

« Distilled water

o Laboratory beaker or flask

e Heating mantle or water bath with stirring capability
o High-temperature, high-pressure dyeing apparatus (for high-temperature method)
e Thermometer

e pH meter or pH paper

o Graduated cylinders and pipettes

e Analytical balance

3.2. Protocol 1: Carrier Dyeing Method

This method is suitable for laboratories without high-pressure dyeing equipment. Carriers are
organic compounds that swell the polyester fibers, allowing for dye penetration at temperatures
around the boiling point of water.

o Preparation of the Dyebath:
o Weigh the polyester fiber sample.

o Calculate the required amount of Solvent Orange 60 (e.g., for a 1% shadeona 10 g
sample, use 0.1 g of dye).

o Create a paste by mixing the dye powder with a small amount of dispersing agent and a
little water.
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[e]

In a beaker, prepare the required volume of water according to the liquor ratio (e.g., for a
10 g sample at 1:10, use 100 mL of water).

[e]

Add the dispersing agent (2 g/L) and carrier (3 g/L) to the water and stir until dissolved.

o

Add the dye paste to the beaker and stir to ensure a uniform dispersion.

[¢]

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

e Staining Procedure:
o Introduce the polyester fibers into the dyebath at an initial temperature of 60°C.
o Gradually raise the temperature of the dyebath to 90-100°C over 15-20 minutes.
o Maintain this temperature for 60 minutes, with continuous stirring to ensure even dyeing.

e Post-Staining Treatment:

[¢]

After 60 minutes, lower the temperature to 60°C.

[¢]

Remove the fibers and rinse thoroughly with warm water, followed by cold water.

[e]

Perform a reduction clearing to remove any unfixed dye from the fiber surface (see section
3.4).

[e]

Rinse the fibers again and allow them to air dry.
3.3. Protocol 2: High-Temperature (HT) Dyeing Method

This is a common and efficient method for dyeing polyester, resulting in excellent dye
penetration and fastness. It requires specialized high-temperature, high-pressure equipment.

o Preparation of the Dyebath:

o Follow the same procedure as in the carrier dyeing method (section 3.2.1) to prepare the
dye dispersion, but do not add a carrier agent. Adjust the liquor ratio as required (e.g.,
1:20).
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e Staining Procedure:

o Place the polyester fibers and the prepared dyebath into the vessel of the high-
temperature dyeing apparatus.

o Seal the vessel and begin heating. Raise the temperature from 60°C to 130°C at a rate of
approximately 2°C/min.

o Maintain the temperature at 130°C for 30-60 minutes. The pressure inside the vessel will
increase due to the high temperature.

e Post-Staining Treatment:

[¢]

After the dyeing time is complete, cool the vessel down to 60°C as quickly as is safely
possible.

[¢]

Depressurize and open the vessel.

[e]

Remove the fibers, rinse thoroughly, and perform reduction clearing as described below.

[e]

Rinse the fibers finally and allow them to air dry.

3.4. Reduction Clearing

This step is crucial for achieving good wash fastness by removing surface dye.

o Prepare a fresh bath with 1 g/L of sodium hydrosulfite and 1 g/L of sodium hydroxide.
» Immerse the stained fibers in this solution at 60°C for 10 minutes.

e Rinse the fibers thoroughly with hot water, then with cold water until the rinse water is clear.

Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Experimental Workflow for Polyester Staining
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Caption: Experimental workflow for staining polyester fibers.
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Logical Relationship in Disperse Dyeing of Polyester
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Caption: Mechanism of disperse dye uptake by polyester fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Staining Polyester
Fibers with Solvent Orange 60]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182703#standard-operating-procedure-for-staining-
polyester-fibers-with-solvent-orange-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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